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Cat. No.: B15341786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Solvent Black 5, also known by its Colour Index name C.I. 50415 and the common name

Nigrosine Spirit Soluble, is a complex azine dye. It is a mixture of synthetic black dyes,

primarily used in industrial applications for coloring lacquers, varnishes, inks, and in the plastics

industry.[1] While its primary applications are not in the pharmaceutical field, an understanding

of its physicochemical properties is crucial for researchers and scientists who may encounter it

in various contexts, including in the analysis of colored materials or as a potential reference

compound. This guide provides a comprehensive overview of the known physicochemical

properties of Solvent Black 5, including its synthesis, solubility, melting point, and spectral

characteristics.

Chemical and Physical Properties
Solvent Black 5 is not a single chemical entity but rather a complex mixture of phenazine-

based compounds.[1] This variability arises from its manufacturing process and can lead to

batch-to-batch differences in its exact composition and properties.

Table 1: General Physicochemical Properties of Solvent
Black 5
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Property Value Source(s)

CI Name Solvent Black 5 [2]

CI Number 50415 [1]

CAS Number 11099-03-9 [1]

Chemical Class Azine [2]

Appearance Black powder [3]

Hue Bluish-black [2]

Density (g/cm³) 1.20 [1]

Synthesis
The industrial synthesis of Solvent Black 5, or Nigrosine Spirit Soluble, typically involves the

high-temperature reaction of nitroaromatics with aniline and aniline hydrochloride in the

presence of a metallic catalyst, such as iron or copper.[4][5] Two common manufacturing

methods are:

Heating a mixture of nitrobenzene, aniline, and aniline hydrochloride with iron or copper at

180-200 °C.[4][5]

Heating nitrophenol or nitrocresols with aniline and aniline hydrochloride in the presence of a

small amount of iron at 180-200 °C.[4][5]

The resulting product is a complex mixture of azine and related polymeric compounds.
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General Synthesis of Solvent Black 5
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Caption: General synthesis pathway for Solvent Black 5.

Solubility
Solvent Black 5 is characterized by its solubility in organic solvents and insolubility in water.[1]

[4][5] This property is key to its application in solvent-based systems.

Qualitative Solubility
The dye is known to be soluble in the following solvents:
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Ethanol (yielding a blue-black solution)[4][5]

Benzene[5]

Toluene[5]

Oleic acid[4][5]

Stearic acid[4][5]

It is insoluble in water.[1][4][5]

Quantitative Solubility
Quantitative solubility data for Solvent Black 5 is not widely available in the literature, likely due

to its nature as a mixture. However, one source provides the following values:

Table 2: Quantitative Solubility of Solvent Black 5 in
Various Solvents

Solvent Solubility ( g/100 mL)

Acetone 28.0

Butyl Acetate 10.0

Methylbenzene (Toluene) 1.03

Dichloromethane 11.68

Ethylalcohol (Ethanol) 3.55

Source:[1]

It is important to note that these values may vary depending on the specific composition of the

Solvent Black 5 batch.

Melting Point
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The melting point of Solvent Black 5 is often reported as a range rather than a sharp point,

which is characteristic of a mixture. Different sources provide varying melting points, which may

be due to the different compositions of the tested samples.

Table 3: Reported Melting Points of Solvent Black 5
Melting Point (°C) Source(s)

200 [1]

>300 [6]

Stable up to 150 (in spirit varnish) [2]

The significant discrepancy in reported melting points highlights the variability of this dye.

Spectral Properties
UV-Visible Spectroscopy
The color of Solvent Black 5 arises from its strong absorption of light in the visible region of the

electromagnetic spectrum. The maximum absorption wavelength (λmax) in ethanol has been

reported.

Table 4: UV-Visible Absorption of Solvent Black 5
Solvent λmax (nm) Source(s)

Ethanol 567

Infrared (IR) Spectroscopy
While a full, detailed spectrum for Solvent Black 5 is not readily available, the characteristic

absorption bands for the closely related nigrosine dye have been reported. These are indicative

of the functional groups present in the molecule.

Table 5: Characteristic FTIR Absorption Bands for
Nigrosine Dye
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Wavenumber (cm⁻¹) Assignment

3300 N-H stretching (amines)

1589 C=C stretching (aromatic rings)

1489 C=C stretching (aromatic rings)

1445 C-H bending

1025 C-N stretching

1002 C-H in-plane bending

745 C-H out-of-plane bending (aromatic)

693 C-H out-of-plane bending (aromatic)

Source:[7]

These bands are consistent with the proposed azine-based structure containing aromatic rings

and amine groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy
No specific ¹H-NMR or ¹³C-NMR data for Solvent Black 5 has been found in the reviewed

literature. The complexity of the mixture would likely result in broad, poorly resolved NMR

spectra, making detailed structural elucidation challenging. For the core phenazine structure,

which is a component of the azine class of dyes, ¹H-NMR signals for aromatic protons would be

expected in the range of 7.5-8.5 ppm, while aromatic carbons in ¹³C-NMR would appear

between 120-150 ppm.

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Solvent Black 5 are not published specifically for this dye. However, standardized methods

from organizations such as the Organisation for Economic Co-operation and Development

(OECD) and ASTM International can be adapted.
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Melting Point Determination (Adapted from OECD
Guideline 102)
The melting range of Solvent Black 5 can be determined using the capillary method with a

liquid bath or a metal block apparatus.[8][9][10][11]

Sample Preparation: A small amount of the dry Solvent Black 5 powder is introduced into a

capillary tube, which is then sealed at one end.

Apparatus: A melting point apparatus with a calibrated thermometer or temperature sensor is

used.

Procedure: The capillary tube is placed in the apparatus, and the temperature is raised at a

slow, controlled rate (e.g., 1-2 °C per minute) near the expected melting point.

Observation: The temperature at which the substance begins to melt (initial melting point)

and the temperature at which it becomes completely liquid (final melting point) are recorded

to define the melting range.
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Workflow for Melting Point Determination
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Caption: Workflow for melting point determination.

Solubility Determination (General Procedure)
A general procedure for determining the solubility of a dye like Solvent Black 5 involves the

following steps:

Solvent Selection: A range of relevant organic solvents is chosen.

Sample Preparation: A known amount of Solvent Black 5 is added to a known volume of the

solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

reach equilibrium.
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Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Quantification: The concentration of the dye in the saturated solution is determined, for

example, by UV-Vis spectrophotometry using a calibration curve, or by evaporating the

solvent and weighing the residue.

UV-Visible Spectroscopy (General Procedure)
Solution Preparation: A dilute solution of Solvent Black 5 is prepared in a suitable

spectroscopic grade solvent (e.g., ethanol). The concentration should be such that the

absorbance at the λmax is within the linear range of the spectrophotometer (typically below

1.0).

Spectrophotometer Setup: A UV-Vis spectrophotometer is blanked using the pure solvent.

Measurement: The absorbance of the dye solution is measured over a range of wavelengths

(e.g., 300-800 nm) to obtain the absorption spectrum.

Data Analysis: The wavelength of maximum absorbance (λmax) is identified from the

spectrum.

Relevance to Drug Development
Given that Solvent Black 5 is an industrial dye with a complex and variable composition, it is

not used in pharmaceutical formulations. There is no information in the public domain to

suggest that it interacts with any known biological signaling pathways relevant to drug

development. Its potential toxicological properties, however, could be of interest in the context

of occupational health and safety.[12]

Conclusion
Solvent Black 5 is a well-established industrial colorant with a defined set of physicochemical

properties that make it suitable for its applications. As a complex mixture, its properties such as

melting point and solubility can exhibit variability. While a significant body of qualitative data

exists, there is a lack of comprehensive quantitative data, particularly for solubility in a wide

range of solvents and detailed spectroscopic information like NMR. The experimental protocols
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for characterizing this dye can be adapted from established international standards. For

researchers and scientists, understanding these properties is essential for any work that may

involve this compound. For drug development professionals, while not directly applicable as a

therapeutic agent, an awareness of its properties can be useful in the broader context of

chemical safety and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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